1-(2-(2-Bromophenoxy)ethoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-[2-(2-bromophenoxy)ethoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C18H28BrNO3.ClH/c1-14-9-15(2)11-20(10-14)12-16(21)13-22-7-8-23-18-6-4-3-5-17(18)19;/h3-6,14-16,21H,7-13H2,1-2H3;1H
• InChI Key: DZHOAXODSWPTHH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(COCCOC2=CC=CC=C2Br)O)C.Cl
• Molecular Formula: C18H29BrClNO3
• Molecular Weight: 422.8 g/mol

Description

1-(2-(2-Bromophenoxy)ethoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C18H29BrClNO3 and its molecular weight is 422.79. The purity is usually 95%.
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Scientific Research Applications

Drug Metabolism and Synthesis of Analogues

Research into analogues of compounds with similar structural features has been conducted to understand their metabolism and potential as pharmaceutical agents. For instance, studies on drug metabolism-based design and synthesis of analogues as α₁-adrenoceptors antagonists have been undertaken. These analogues are designed to improve pharmacokinetic properties, such as blocking hydroxylation pathways to extend drug duration and enhance biological activities like antihypertensive effects. This approach could potentially apply to the design and development of new drugs based on the structural template of 1-(2-(2-Bromophenoxy)ethoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride, aiming to target specific receptors or biological pathways (Baomin Xi et al., 2011).

Environmental and Biological Degradation Studies

Compounds with bromophenoxy groups are also of interest in environmental studies, particularly regarding their stability and degradation pathways in different media. For example, research on the hydrolysis of organophosphate insecticides in aqueous media can provide insights into the environmental fate of structurally similar compounds. Understanding the stability and degradation mechanisms can inform environmental risk assessments and the development of strategies for mitigating potential environmental impacts (O. Aly & M. Badawy, 1982).